2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-(2-methoxyethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-(2-methoxyethyl)acetamide, also known as PP3, is a chemical compound that has been widely studied for its potential applications in scientific research. PP3 is a potent inhibitor of Src family kinases, which play important roles in various cellular processes such as cell growth, differentiation, and migration.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Research has revealed the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes exhibit significant antioxidant activity, as demonstrated through various in vitro assays. This suggests potential applications in exploring antioxidant properties and the design of metal-based therapeutic agents (Chkirate et al., 2019).
Heterocyclic Synthesis for Chemical and Pharmacological Activities
Another study focused on the preparation of heterocyclic o-aminonitriles leading to the synthesis of pyrazolo[3,4-d]-pyrimidines with various substituents, expected to have considerable chemical and pharmacological activities. This work underscores the chemical versatility and potential biomedical applications of pyrazole-related compounds (Al-Afaleq & Abubshait, 2001).
Antimicrobial and Anti-inflammatory Activities
A study on acetamido pyrrolyl azoles highlighted the synthesis of these compounds and their tested antimicrobial and anti-inflammatory activities. Specific derivatives demonstrated promising antibacterial and antifungal activities, as well as potential anti-inflammatory effects. This suggests a research path towards developing new antimicrobial and anti-inflammatory agents (Sowmya et al., 2017).
Cytotoxic Activity Against Cancer Cell Lines
Research into 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives has identified compounds with appreciable cancer cell growth inhibition. This indicates the potential of such compounds in the development of new anticancer agents and the exploration of their mechanisms of action against various cancer cell lines (Al-Sanea et al., 2020).
Synthesis and Characterization for Spectroscopic Studies
A novel pyridazinone derivative was synthesized and characterized, providing insights into its structural and spectroscopic properties. This research contributes to the understanding of pyridazinone derivatives' chemical behavior, potentially guiding the development of materials and compounds with specific optical or electronic properties (Kalai et al., 2021).
properties
IUPAC Name |
N-(2-methoxyethyl)-2-(6-pyrazol-1-ylpyridazin-3-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5O3/c1-19-8-6-13-11(18)9-20-12-4-3-10(15-16-12)17-7-2-5-14-17/h2-5,7H,6,8-9H2,1H3,(H,13,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPNFGCLRILDOQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)COC1=NN=C(C=C1)N2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)oxy)-N-(2-methoxyethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.